Cas no 139756-08-4 (4-Nitro-3-propyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide
• CAS No: 139756-08-4
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• MDL: MFCD22689177
• CID: 1077343
• PubChem ID: 16780412
• Update Time: 2025-05-18

4-Nitro-3-propyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide
• 4-nitro-5-propyl-1H-Pyrazole-3-carboxamide
• DTXSID60588379
• 1-Methyl-4-nitro-3-n-propyl-5-pyrazole carboxamide
• 4-nitro-3-n-propylpyrazole-5-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-nitro-5-propyl-
• MFCD22689177
• SS-4569
• SCHEMBL1070
• CS-0445694
• 139756-08-4
• DB-316690
• OEOQYHINYSQQOO-UHFFFAOYSA-N
• AKOS015996962
• AKOS000136298

• MDL： MFCD22689177
• Inchi： 1S/C7H10N4O3/c1-2-3-4-6(11(13)14)5(7(8)12)10-9-4/h2-3H2,1H3,(H2,8,12)(H,9,10)
• InChI Key： OEOQYHINYSQQOO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C(N)=O)=NNC=1CCC)=O

Computed Properties

• Exact Mass: 198.0754
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 114.91

Additional information on 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide

Introduction to 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide (CAS No. 139756-08-4)

4-Nitro-3-propyl-1H-pyrazole-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 139756-08-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is well-documented for its broad spectrum of biological activities and utility in drug development. The structural features of 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide, particularly the presence of a nitro group and an amide functional moiety, contribute to its unique chemical properties and potential biological functions.

The nitro group at the 4-position of the pyrazole ring introduces a region of high electron density, making it a reactive site for various chemical transformations. This characteristic is particularly useful in synthetic chemistry, where it can be used to modify or functionalize the molecule for targeted biological activities. Additionally, the propyl group at the 3-position adds a degree of steric bulk, which can influence the compound's solubility, bioavailability, and interactions with biological targets.

The carboxamide group at the 5-position further enhances the compound's versatility, allowing for further derivatization and modification. This structural feature is often employed in medicinal chemistry to improve metabolic stability, binding affinity, and overall pharmacological efficacy. The combination of these functional groups makes 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that pyrazole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The nitro group in 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide may play a crucial role in modulating these activities by influencing redox processes or serving as a scaffold for further chemical modifications.

One of the most compelling aspects of 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide is its potential as a lead compound for developing novel therapeutics. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to metabolic disorders and inflammation. These findings are particularly intriguing given the increasing prevalence of such conditions worldwide.

The synthesis of 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the condensation of propylamine with appropriately substituted pyrazole derivatives, followed by nitration and subsequent formation of the amide bond. This synthetic route underscores the compound's feasibility for large-scale production and further structural optimization.

From a pharmacokinetic perspective, 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide exhibits interesting properties that could enhance its therapeutic potential. The presence of both hydrophobic (propyl group) and hydrophilic (carboxamide group) regions suggests that it may have favorable solubility characteristics across different biological compartments. This balance is critical for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles in vivo.

Recent advances in computational chemistry have also contributed to our understanding of 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide's behavior. Molecular modeling studies have been employed to predict its binding modes with potential targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental investigations and accelerate the drug discovery process by identifying promising candidates early in the development pipeline.

The role of 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide in addressing unmet medical needs remains an active area of research. Ongoing studies are focused on elucidating its full spectrum of biological activities and optimizing its pharmacological properties. By leveraging cutting-edge synthetic methodologies and biophysical techniques, researchers aim to develop derivatives with enhanced efficacy and reduced side effects.

In conclusion, 4-Nitro-3-propyl-1H-pyrazole-5-carboxamide (CAS No. 139756-08-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound for developing novel therapeutics underscores the importance of continued research in this area. As our understanding of its properties evolves, so too will its applications in medicine and drug development.